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Compound of Interest

Compound Name: Propylamine hydrochloride

Cat. No.: B1584514 Get Quote

An In-depth Technical Guide to the Commercial Availability and Purity of Propylamine
Hydrochloride

For researchers, scientists, and professionals in drug development, sourcing chemical reagents

of known and reliable purity is a critical first step in experimental design and execution.

Propylamine hydrochloride (CAS No. 556-53-6), also known as 1-propanamine

hydrochloride or propylammonium chloride, is a versatile building block in organic synthesis

and a component in various research applications. This guide provides a comprehensive

overview of its commercial availability, purity standards, and relevant experimental protocols.

Commercial Availability
Propylamine hydrochloride is readily available from a multitude of chemical suppliers,

catering to a wide range of needs from small-scale research and development to bulk

manufacturing. The compound is typically offered in various grades and quantities, with pricing

being dependent on both purity and volume.

Several major chemical suppliers list propylamine hydrochloride in their catalogs. These

include well-known global distributors as well as more specialized manufacturers. The product

is generally available in quantities ranging from grams to kilograms. For larger, industrial-scale

quantities, direct inquiries and custom quotes are typically required.

Below is a summary of representative commercial offerings for propylamine hydrochloride:
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Supplier
Catalog
Number
(Example)

Purity
Specification

Available
Quantities
(Examples)

Price (USD,
Example)

Sigma-Aldrich 242543 ≥99% 25 g, 100 g
$71.00 (25 g),

$161.25 (100 g)

Thermo Scientific

Chemicals (via

Fisher Scientific)

AC221890250 98% 25 g, 100 g

$121.01 (25 g),

$327.98 (100 g)

[1]

Tokyo Chemical

Industry (TCI)
P0522

>98.0%

(Titration)
25 g $41.00 - $52.00

Santa Cruz

Biotechnology
sc-238469 N/A Inquire Inquire[2]

ChemicalBook
Aggregates

various suppliers
98%, 99% KG

$1.00 - $10.00 /

KG (bulk)[3]

Note: Prices are subject to change and may not include shipping and handling fees. Bulk

pricing is often significantly different from the listed catalog prices. It is always recommended to

check directly with the supplier for current pricing and availability.

Purity and Specifications
The purity of propylamine hydrochloride is a critical parameter for its application in sensitive

research areas like drug development and materials science. Most suppliers provide a

certificate of analysis (CofA) detailing the specific purity and analytical methods used for a

given batch.

Common Purity Levels and Analytical Methods
Commercial grades of propylamine hydrochloride typically have a purity of 98% or higher.[1]

High-purity grades of ≥99% are also widely available. The most common methods for purity

assessment are:

Titration: Acid-base titration is frequently used to determine the assay of the amine salt. The

TCI product, for example, specifies a purity of >98.0% as determined by titration (T).
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Gas Chromatography (GC): For the free base, propylamine, GC is a standard method to

assess purity and identify volatile impurities. Analytical standards for propylamine with

≥99.0% purity determined by GC are available.

Physical and Chemical Properties
A summary of key specifications for propylamine hydrochloride is provided below.

Property Value

CAS Number 556-53-6[1][2]

Molecular Formula C₃H₉N·HCl

Molecular Weight 95.57 g/mol [1]

Appearance White to almost white solid, powder, or crystals

Melting Point 160-162 °C or 162.0 to 166.0 °C

Solubility Soluble in water.

Synonyms
1-Aminopropane hydrochloride, n-Propylamine

hydrochloride, Propylammonium chloride[1]

Experimental Protocols
Detailed methodologies are essential for both the synthesis and quality control of propylamine
hydrochloride in a laboratory setting.

Synthesis of Propylamine Hydrochloride
A common laboratory-scale synthesis involves the reaction of 1-propanol with ammonium

chloride.[4]

Principle: This method relies on the high-temperature, high-pressure reaction between an

alcohol and an ammonium salt in the presence of a Lewis acid catalyst to form the

corresponding amine hydrochloride.

Materials:
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1-Propanol

Ammonium chloride (NH₄Cl)

Ferric chloride (FeCl₃, catalyst)

High-pressure reactor (autoclave)

Solvent for purification (e.g., ethanol, diethyl ether)

Procedure:

Charge a high-pressure reactor with 1-propanol, ammonium chloride, and a catalytic amount

of ferric chloride.

Seal the reactor and heat it to the required temperature under elevated pressure, as

specified by the reaction parameters in the source literature.

Maintain the reaction conditions for a set duration to ensure complete conversion.

After cooling the reactor to room temperature, carefully vent any excess pressure.

Open the reactor and transfer the crude reaction mixture.

The crude propylamine hydrochloride can be purified by recrystallization. Dissolve the

crude product in a minimal amount of hot ethanol and precipitate the purified salt by adding a

non-polar solvent like diethyl ether.

Filter the resulting crystals, wash with cold diethyl ether, and dry under vacuum to yield pure

propylamine hydrochloride.

Quality Control: Purity Determination by Titration
Principle: This protocol determines the purity of propylamine hydrochloride by titrating it as a

weak acid with a strong base (sodium hydroxide) in a non-aqueous medium or by back-

titration. A simpler aqueous titration with a strong base can also be performed.

Materials:
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Propylamine hydrochloride sample

Standardized 0.1 M Sodium Hydroxide (NaOH) solution

Phenolphthalein indicator

Deionized water

Burette, beaker, analytical balance

Procedure:

Accurately weigh approximately 100-200 mg of the propylamine hydrochloride sample and

record the weight.

Dissolve the sample in 50 mL of deionized water in a 250 mL beaker or flask.

Add 2-3 drops of phenolphthalein indicator to the solution.

Fill a burette with the standardized 0.1 M NaOH solution and record the initial volume.

Titrate the propylamine hydrochloride solution with the NaOH solution until a persistent

faint pink color is observed (the endpoint).

Record the final volume of NaOH solution used.

Calculate the purity of the sample using the following formula: Purity (%) = (V_NaOH ×

M_NaOH × MW_salt) / (W_sample) × 100 Where:

V_NaOH = Volume of NaOH used (in Liters)

M_NaOH = Molarity of NaOH solution

MW_salt = Molecular weight of propylamine hydrochloride (95.57 g/mol )

W_sample = Weight of the sample (in grams)
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Experimental Workflow
The following diagram illustrates a typical workflow for sourcing and utilizing propylamine
hydrochloride in a research context, from initial procurement to final application.
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Diagram 1: Research Workflow for Propylamine Hydrochloride
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Diagram 1: Research Workflow for Propylamine Hydrochloride
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Chemical Relationships Diagram
This diagram outlines the relationship between propylamine, its hydrochloride salt, and related

chemical species.

Diagram 2: Chemical Relationships of Propylamine Hydrochloride
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Diagram 2: Chemical Relationships of Propylamine Hydrochloride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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